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Compound of Interest

Compound Name: OAC1

Cat. No.: B1677069 Get Quote

For researchers, scientists, and drug development professionals handling OAC1 (N-1H-

pyrrolo[2,3-c]pyridin-5-yl-benzamide), a compound instrumental in stem cell reprogramming,

adherence to proper disposal protocols is paramount to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

handling and disposal of OAC1, aligning with best practices in laboratory safety and chemical

management.

Immediate Safety and Handling Protocols
Before beginning any procedure involving OAC1, it is crucial to consult the substance's Safety

Data Sheet (SDS). While some suppliers may not classify OAC1 as hazardous under the

Globally Harmonized System (GHS), it is important to note that it has been assigned a Water

Hazard Class 3 (WGK 3) in Germany, indicating it is severely hazardous to water.[1][2] This

classification necessitates stringent measures to prevent its release into the environment.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Handling:
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Avoid generating dust when handling the solid form.

Use in a well-ventilated area or under a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

OAC1 Disposal Workflow
The proper disposal of OAC1 and its associated waste must be conducted in a manner that

mitigates its high potential for aquatic environmental damage.

Waste Segregation Waste Collection

Final Disposal

Solid Waste Labeled Hazardous Waste Container (Solid)

Liquid Waste Labeled Hazardous Waste Container (Liquid)

Contaminated PPE Labeled Hazardous Waste Bag (PPE)

Licensed Hazardous Waste Disposal Facility

Click to download full resolution via product page

Caption: OAC1 Disposal Workflow Diagram

Step-by-Step Disposal Procedures
1. Waste Segregation:

Solid OAC1 Waste: Collect all unused or expired solid OAC1, as well as any materials used

for spill cleanup (e.g., absorbent pads), in a designated and clearly labeled hazardous waste

container.
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Liquid OAC1 Waste: Solutions containing OAC1 should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not pour OAC1 solutions down the

drain.

Contaminated Materials: Any disposable labware, such as pipette tips, tubes, and flasks, that

has come into contact with OAC1 should be considered contaminated and disposed of as

hazardous waste. Place these items in a designated, labeled container or a heavy-duty

plastic bag for hazardous waste.

2. Waste Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the name "OAC1," and

the associated hazards (e.g., "Hazardous to the Aquatic Environment").

Store waste containers in a designated, secure area away from general laboratory traffic and

incompatible materials.

Ensure containers are kept closed except when adding waste.

3. Final Disposal:

Arrange for the collection and disposal of OAC1 waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Decontamination Procedures
Surfaces: To decontaminate laboratory surfaces, first wipe the area with a cloth dampened

with a suitable solvent (such as ethanol or a detergent solution) to remove any OAC1
residue. Follow this with a thorough cleaning with soap and water. All cleaning materials

must be disposed of as hazardous waste.

Glassware: Reusable glassware should be rinsed with an appropriate solvent to remove

OAC1. The solvent rinse should be collected as hazardous liquid waste. Following the initial

rinse, wash the glassware with a laboratory detergent and water.
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OAC1 Properties and Safety Data Summary
For quick reference, the following table summarizes key quantitative data for OAC1.

Property Value

Chemical Name N-(1H-pyrrolo[2,3-c]pyridin-5-yl)benzamide

CAS Number 300586-90-7

Molecular Formula C₁₄H₁₁N₃O

Molecular Weight 237.26 g/mol

Solubility - DMSO: ≥ 9.9 mg/mL

Storage Temperature Store at -20°C

Water Hazard Class (WGK) 3 (Severely hazardous to water)

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of OAC1, minimizing risks to both personnel and the environment, thereby fostering a

culture of safety and responsibility in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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